Cas no 1805202-76-9 (5-Chloro-2-cyano-4-(difluoromethyl)pyridine)

• Product Name: 5-Chloro-2-cyano-4-(difluoromethyl)pyridine
• CAS No: 1805202-76-9
• MF: C₇H₃ClF₂N₂
• MW: 188.561927080154
• CID: 4926622
• Update Time: 2025-11-06

5-Chloro-2-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H3ClF2N2/c8-6-3-12-4(2-11)1-5(6)7(9)10/h1,3,7H
• InChI Key： RRBFIDJWXIRDSP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-cyano-4-(difluoromethyl)pyridine

5-Chloro-2-cyano-4-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 5-Chloro-2-cyano-4-(difluoromethyl)pyridine, identified by the CAS number 1805202-76-9, is a highly specialized organic molecule with significant applications in various fields. This pyridine derivative has garnered attention due to its unique chemical structure and versatile properties. The molecule features a pyridine ring with substituents at positions 2, 4, and 5, including a cyano group, a difluoromethyl group, and a chlorine atom. These functional groups contribute to its reactivity, stability, and potential for use in advanced chemical synthesis.

Recent studies have highlighted the importance of 5-Chloro-2-cyano-4-(difluoromethyl)pyridine in the development of novel materials and pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry. The presence of electron-withdrawing groups such as the cyano and difluoromethyl groups enhances the molecule's ability to participate in various chemical reactions, making it a valuable building block for constructing complex molecular architectures.

In terms of synthesis, 5-Chloro-2-cyano-4-(difluoromethyl)pyridine can be prepared through a variety of methods, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses of this compound. For instance, the use of transition metal catalysts has been reported to significantly improve the yield and purity of the product. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound.

The application of CAS No. 1805202-76-9 extends beyond traditional chemical synthesis into areas such as agrochemicals and materials science. In agrochemistry, derivatives of this compound have been investigated for their potential as pesticides and herbicides due to their ability to inhibit key enzymes in pests and weeds. In materials science, researchers have explored its use as a precursor for constructing advanced materials with tailored electronic properties.

Recent research has also focused on the environmental impact and sustainability aspects of using 5-Chloro-2-cyano-4-(difluoromethyl)pyridine. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. These investigations are crucial for ensuring that the compound can be safely integrated into industrial processes without posing risks to human health or ecosystems.

In conclusion, 5-Chloro-2-cyano-4-(difluoromethyl)pyridine, with its unique structure and diverse applications, remains a focal point in contemporary chemical research. Its role as an intermediate in drug discovery, material synthesis, and agrochemical development continues to expand as new insights into its properties emerge. As research progresses, this compound is expected to contribute even more significantly to advancing technological and scientific frontiers.